Cas no 57466-44-1 (Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester)

• Product Name: Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester
• CAS No: 57466-44-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 1604568
• Update Time: 2024-09-01

Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester
• Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester (9CI)

• Inchi： 1S/C12H21NO2/c1-6-12(7-2,8-3)10(13-5)11(14)15-9-4/h10H,6-9H2,1-4H3
• InChI Key： ZHWUXUICNOYJAC-UHFFFAOYSA-N
• SMILES： C(CC)(CC)(CC)C([N+]#[C-])C(=O)OCC

Computed Properties

• Exact Mass: 211.15733

Experimental Properties

• PSA: 30.66